Cas no 77123-62-7 (2-Ethynyl-1-methoxy-4-nitrobenzene)

• Product Name: 2-Ethynyl-1-methoxy-4-nitrobenzene
• CAS No: 77123-62-7
• MF: C₉H₇NO₃
• MW: 177.1568
• MDL: MFCD11656154
• CID: 4656138
• PubChem ID: 12687370
• Update Time: 2025-10-30

2-Ethynyl-1-methoxy-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2-Ethynyl-1-methoxy-4-nitrobenzene
• 2-Methoxy-5-nitrophenylacetylene
• FCH923117
• SY048028
• DS-19960
• EN300-1859959
• 77123-62-7
• 2-Ethynyl-1-methoxy(D3)-4-nitrobenzene
• MFCD11656154
• CS-0455703
• A1-67293
• AKOS006344560
• SCHEMBL3881382
• AC6783
• CDA12362

• MDL： MFCD11656154
• Inchi： 1S/C9H7NO3/c1-3-7-6-8(10(11)12)4-5-9(7)13-2/h1,4-6H,2H3
• InChI Key： CBPBUPVYLMUBQH-UHFFFAOYSA-N
• SMILES： O(C([H])([H])[H])C1C([H])=C([H])C(=C([H])C=1C#C[H])[N+](=O)[O-]

Computed Properties

• Exact Mass: 177.042593085g/mol
• Monoisotopic Mass: 177.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55
• XLogP3: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 2-Ethynyl-1-methoxy-4-nitrobenzene

Comprehensive Overview of 2-Ethynyl-1-methoxy-4-nitrobenzene (CAS No. 77123-62-7): Properties, Applications, and Industry Insights

2-Ethynyl-1-methoxy-4-nitrobenzene (CAS No. 77123-62-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This nitroaromatic derivative, characterized by its ethynyl and methoxy functional groups, exhibits unique reactivity patterns, making it a valuable intermediate in synthetic chemistry. Its molecular structure, C₉H₇NO₃, combines electron-withdrawing (nitro) and electron-donating (methoxy) moieties, enabling diverse applications in catalysis and polymer science.

Recent studies highlight the compound's role in click chemistry reactions, particularly in the synthesis of heterocyclic compounds. Researchers are exploring its potential in designing fluorescent probes and photoactive materials, aligning with the growing demand for sustainable optoelectronic devices. The nitrobenzene core also facilitates bioconjugation, a technique widely used in drug discovery and diagnostics.

From an industrial perspective, 77123-62-7 is often discussed in forums on green chemistry and atom economy. Its compatibility with microwave-assisted synthesis (a trending topic in AI-driven chemical research) reduces reaction times and energy consumption. Analytical techniques like HPLC and NMR are critical for purity assessment, as impurities may affect downstream applications in agrochemicals or pharmaceutical intermediates.

Environmental and safety profiles of 2-Ethynyl-1-methoxy-4-nitrobenzene are frequently queried in scientific databases. While not classified as hazardous under standard protocols, proper handling with PPE is recommended due to its nitroaromatic nature. Storage conditions (typically 2–8°C under inert atmosphere) are crucial to maintain stability, a detail often emphasized in QC/QA guidelines.

The compound's structure-activity relationship (SAR) is a hot topic in medicinal chemistry forums. Computational models (DFT calculations) predict its interaction with biological targets, addressing popular search queries like "nitrobenzene derivatives as kinase inhibitors". Patent analyses reveal its use in OLED materials and conductive polymers, reflecting industry shifts toward flexible electronics.

In summary, CAS 77123-62-7 exemplifies the convergence of traditional organic synthesis and modern applications. Its versatility in cross-coupling reactions and compatibility with flow chemistry systems position it as a compound of enduring relevance in both academic and industrial settings.